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Compound of Interest

Compound Name: 3-Nitropentane

Cat. No.: B1214299

For Researchers, Scientists, and Drug Development Professionals
Introduction

3-Nitropentane (CsH11NO2) is a nitroalkane that, while structurally similar to other members of
its class, possesses distinct physical and chemical properties. Due to the strong electron-
withdrawing nature of the nitro group, nitroalkanes exhibit high polarity, making them potentially
useful as solvents in organic synthesis. This document provides an overview of the known
properties of 3-nitropentane and explores its theoretical potential as a solvent, drawing
comparisons with other nitroalkanes. It is important to note that while the general class of
nitroalkanes has found application as solvents, specific examples and detailed protocols for the
use of 3-nitropentane in this capacity are not extensively documented in readily available
scientific literature.

Properties of 3-Nitropentane

A thorough understanding of the physicochemical properties of a solvent is crucial for its
application in organic reactions. The following table summarizes the key properties of 3-
hitropentane.
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Property Value Reference
Molecular Formula CsH11NO:2 [1]
Molecular Weight 117.15 g/mol [1]

CAS Number 551-88-2 [1]
Appearance Colorless liquid

Boiling Point 153-155 °C

Density 0.963 g/mL at 25 °C

Flash Point 49 °C (120 °F)

Limited solubility in water.
Solubility Soluble in many organic

solvents.

Potential Applications as a Solvent

Based on the general behavior of nitroalkanes as solvents, 3-nitropentane could theoretically
be employed in several types of organic reactions. The high polarity of the nitro group can aid
in the dissolution of polar reactants and intermediates.

Friedel-Crafts and Related Reactions

Nitroalkanes are known to be suitable solvents for Friedel-Crafts reactions. Their inertness
under the acidic conditions of these reactions and their ability to dissolve the Lewis acid
catalysts and aromatic substrates make them advantageous. Although specific data for 3-
nitropentane is unavailable, its properties suggest it could serve as a medium for such
electrophilic aromatic substitutions.

Reactions Involving Polar Intermediates

Reactions that proceed through charged or highly polar transition states may benefit from a
polar solvent like 3-nitropentane. The solvent can stabilize these intermediates, potentially
influencing the reaction rate and selectivity.
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Crystallization and Purification

The moderate polarity and boiling point of 3-nitropentane could make it a candidate for the
recrystallization of certain organic compounds. A good crystallization solvent should dissolve
the compound well at high temperatures and poorly at low temperatures, allowing for the
formation of pure crystals upon cooling.

Comparative Analysis with Other Nitropentane
Isomers

A comparative analysis of nitropentane isomers in the context of the Henry reaction, where
they act as reactants, provides insight into their relative reactivity. This data can be
extrapolated to infer their stability and suitability as solvents.

. Expected Key
Nitropentane .. . .
Structure Type Reactivity asa Consideration
Isomer
Reactant s as a Solvent
Potentially
] CH3(CHz2)3CH2N ) ) )
1-Nitropentane o Primary High reactive under
2
basic conditions.
Less reactive
] CH3(CH2)2CH(N
2-Nitropentane Secondary Moderate than 1-
02)CHs .
nitropentane.
Increased steric
hindrance
suggests lower
) CH3CH2CH(NO2) reactivity, making
3-Nitropentane Secondary Low )
CH2CHs it a more stable

and potentially
better solvent

choice.[2]

The low reactivity of 3-nitropentane, attributed to steric hindrance around the a-carbon, is a
desirable characteristic for a solvent, as it is less likely to participate in side reactions.[2]
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Experimental Protocols: A General Framework

In the absence of specific literature protocols for reactions using 3-nitropentane as a solvent, a
general workflow for evaluating its suitability can be proposed. This framework is based on

standard practices in organic synthesis for solvent screening.

Logical Workflow for Solvent Evaluation
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Workflow for Evaluating 3-Nitropentane as a Solvent

Preliminary Assessment

Solubility Test of Reactants
Reactant Stability in 3-Nitropentane

Reaction Qptimization

Small-Scale Test Reaction
Monitor Progress by TLC/LC-MS

Develop Workup Procedure

Scale-Up and Analysis

Scale-Up Reaction

Product Isolation and Purification

Characterization (NMR, MS, etc.)

Calculate Yield and Purity

I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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